Hafnium oxide sulphate

Specification

• CAS No.: 16894-92-1
• Molecular Formula: HfO5S
• Molecular Weight: 290.552

Introduction

Chemical Composition and Structure

Basic Formulations and Structural Features

Hafnium(IV) sulfate has the chemical formula Hf(SO4)2 and a molecular weight of 276.57 g/mol. The anhydrous form consists of a polymeric network of sulfate-bridged hafnium atoms and is isomorphous with zirconium(IV) sulfate. In its tetrahydrate form (Hf(SO4)2·4H2O), the compound consists of repeated sheets of Hf(SO4)2(H2O)4, where the sulfate ligands are bidentate.

Hafnium oxide (HfO2) has a molecular weight of 210.49 g/mol and exists in multiple crystalline forms. At room temperature, it typically adopts a monoclinic crystal structure (space group P21/c), but transforms to tetragonal at approximately 1700-1865°C and to cubic at even higher temperatures.

Complex Hafnium Oxo-Sulfate Species

Research has identified complex hafnium compounds containing both oxide and sulfate components. One such example is the hydrolyzed derivative [Hf18O10(OH)26(SO4)12.7(H2O)20]Cl0.6·nH2O, which contains both oxide/hydroxide and sulfate groups. This compound represents what might be considered a form of "hafnium oxide sulfate" - a complex polyoxometalate where hafnium atoms are linked through both oxide/hydroxide bridges and sulfate ligands.

Small-angle X-ray scattering, electrospray ionization mass spectrometry, and Raman spectroscopy studies have revealed that smaller clusters such as hafnium tetramers, pentamers, and hexamers can form in hafnium sulfate-peroxide solutions. These clusters, which are the core building blocks of the larger Hf18 polyoxometalate, are capped and linked by sulfate and peroxide anions in solution.

Preparation Methods and Synthesis

Synthesis of Hafnium Sulfate

Hafnium(IV) sulfate tetrahydrate is typically produced through the reaction of hafnium metal or hafnium(IV) oxide with concentrated sulfuric acid, followed by evaporation of the solution:

• Hf + 2 H2SO4 → Hf(SO4)2 + 2 H2

The anhydrous form can be produced by heating the tetrahydrate to approximately 350°C. This process demonstrates the close relationship between different hafnium compounds and the potential for interconversion.

Conversion Between Oxide and Sulfate Forms

Hafnium oxide reacts with hot concentrated sulfuric acid or bisulfate to produce hafnium sulfate. Conversely, when hafnium sulfate is heated to approximately 820°C, it decomposes to form hafnium(IV) oxide, sulfur oxides, and oxygen. This thermal decomposition pathway suggests the possibility of intermediate oxo-sulfate species during the conversion process.

Synthesis of Hafnium Oxide Nanoparticles

Research has shown successful synthesis of hafnium oxide nanoparticles using hydrothermal methods. In one study, pure HfO2 nanoparticles in the monoclinic phase were produced with average crystallite sizes of 26.31, 28.47, and 31.11 nm at different synthesis temperatures of 140°C, 160°C, and 180°C, respectively. The nanoparticles exhibited a seed-like morphology as observed through scanning electron microscopy (SEM) and high-resolution transmission electron microscopy (HRTEM).

Physical and Chemical Properties

Physical Characteristics

Hafnium sulfate and hafnium oxide are both typically white solid materials. Pure hafnium oxide exists in multiple forms: amorphous, monoclinic crystalline, and tetragonal crystalline, depending on temperature.

The physical properties of hafnium oxide are summarized in the following table:

Property	Value
Melting point	2810°C
Density	9.68 g/mL at 25°C
Refractive index	2.13 (1700 nm)
Specific gravity	9.68
Crystal structure	Monoclinic (at room temperature)
Space group	P21/c
Color	Off-white
Form	Powder

Solubility and Reactivity

Hafnium oxide is insoluble in water and common inorganic acids such as hydrochloric acid and nitric acid. It dissolves slowly in hydrofluoric acid to form fluorohafnate complexes and reacts with hot concentrated sulfuric acid to form hafnium sulfate.

In contrast, hafnium sulfate is moderately soluble in water and acids, making it useful for applications requiring soluble hafnium sources. This difference in solubility represents one of the key distinctions between these hafnium compounds and influences their respective applications.

Applications and Technological Significance

Current Applications

Hafnium oxide is valued as a high-temperature refractory material and is used for control rods in nuclear reactors due to its high stability and high thermal neutron absorption values. It is also employed in special optical glasses and glazes.

Hafnium sulfate serves as a moderately water and acid-soluble hafnium source for applications compatible with sulfates. Unlike the relatively insoluble fluorides and oxides, sulfate compounds are generally readily soluble in water, making them useful for water treatment and other processes requiring dissolved hafnium species.

While "hafnium oxide sulphate" is not commonly referenced as a distinct compound in the scientific literature, the chemistry of hafnium involves important relationships between its oxide and sulfate forms. Complex polyoxometalate species containing both oxide/hydroxide and sulfate components, such as [Hf18O10(OH)26(SO4)12.7(H2O)20]Cl0.6·nH2O, represent the intersection of these chemical forms.

The interconversion between hafnium oxide and hafnium sulfate through reaction with sulfuric acid and thermal decomposition respectively suggests the existence of intermediate species that could be characterized as oxo-sulfate compounds. Further research into these intermediate species could provide valuable insights for applications in materials science, catalysis, and other technological fields.